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Compound of Interest

Compound Name: Dyrk1A-IN-4

Cat. No.: B12410713

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dyrk1A-IN-4 is a potent and orally active inhibitor of Dual-specificity tyrosine-phosphorylation-
regulated kinase 1A (DYRK1A). DYRK1A is a serine/threonine kinase implicated in a variety of
cellular processes, including cell cycle regulation, neuronal development, and signal
transduction.[1][2] Its dysregulation is associated with several pathological conditions, including
Down syndrome, Alzheimer's disease, and certain cancers.[1][3] Dyrk1A-IN-4 serves as a
valuable chemical probe for investigating the biological functions of DYRK1A and as a potential
starting point for therapeutic development. These application notes provide detailed protocols
for in vitro and in vivo studies involving Dyrk1A-IN-4.

Quantitative Data Summary

The following tables summarize the key quantitative data for Dyrk1A-IN-4, providing a quick
reference for its potency and cellular effects.

Table 1: In Vitro Inhibitory Activity of Dyrk1A-IN-4

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12410713?utm_src=pdf-interest
https://www.benchchem.com/product/b12410713?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8977259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8581321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8977259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482766/
https://www.benchchem.com/product/b12410713?utm_src=pdf-body
https://www.benchchem.com/product/b12410713?utm_src=pdf-body
https://www.benchchem.com/product/b12410713?utm_src=pdf-body
https://www.benchchem.com/product/b12410713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Target IC50 (nM) Assay Type Cell Line Reference
) MedchemExpres
DYRK1A 2 Kinase Assay -
s
_ MedchemExpres
DYRK2 6 Kinase Assay -
S
DYRK1A
pSer520 MedchemExpres
28 Cellular Assay U20Ss
Autophosphoryla S
tion

Table 2: Cellular Activity of Dyrk1A-IN-4 in a 3D Tumor Sphere Model

Cell Line Cancer Type IC50 (nM) Reference

Ovarian
A2780 ) 13 MedchemExpress
Adenocarcinoma

SK-N-MC Neuroblastoma 31 MedchemExpress

Cervical Squamous
C-33A 21 MedchemExpress

Cell Carcinoma

Signaling Pathways

DYRK1A is a key regulator of multiple signaling pathways. Dyrk1A-IN-4 can be used to probe
the roles of DYRK1A in these pathways.

DYRK1A and NFAT Signaling

DYRKZ1A phosphorylates Nuclear Factor of Activated T-cells (NFAT) transcription factors,
leading to their nuclear export and inactivation.[4][5] Inhibition of DYRK1A by Dyrk1A-IN-4 can,
therefore, promote NFAT nuclear translocation and activation of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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